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Compound of Interest

2-Mercapto-5-
Compound Name:
(trifluoromethyl)pyridine

Cat. No. BO18515

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-mercapto-5-
(trifluoromethyl)pyridine as a versatile building block in the synthesis of pharmaceuticals.
This document details its application in the development of antiviral and potential anticancer
agents, providing detailed experimental protocols, quantitative data, and visual diagrams of
synthetic pathways and biological mechanisms.

Introduction

2-Mercapto-5-(trifluoromethyl)pyridine, a yellow crystalline solid, is a key heterocyclic
intermediate in medicinal chemistry. The presence of the trifluoromethyl group imparts unique
properties to target molecules, such as enhanced metabolic stability, increased lipophilicity, and
improved binding affinity to biological targets. This makes it a valuable synthon for the
development of novel therapeutic agents. This document focuses on its application in the
synthesis of the HIV protease inhibitor, Tipranavir, and explores its potential in the creation of
novel anticancer compounds.

Physicochemical Properties
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Property Value

CAS Number 76041-72-0

Molecular Formula CeHaF3NS

Molecular Weight 179.16 g/mol
Appearance Yellow Crystalline Solid[1]
Melting Point 154-159 °CJ[1]

5-(Trifluoromethyl)-2-pyridinethiol, 5-

Synonyms ) o )
(Trifluoromethyl)-2(1H)-pyridinethione[2]

Application in Antiviral Drug Synthesis: Tipranavir

2-Mercapto-5-(trifluoromethyl)pyridine is a crucial precursor for the synthesis of 5-
(trifluoromethyl)pyridine-2-sulfonyl chloride, a key intermediate in the final step of the synthesis
of the non-peptidic HIV protease inhibitor, Tipranavir.[1] Tipranavir is used in the treatment of
HIV-1 infection, particularly in patients with resistance to other protease inhibitors.

Synthetic Workflow for Tipranavir Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b018515#2-mercapto-5-trifluoromethyl-
pyridine-as-a-building-block-for-pharmaceuticals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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